Cas no 2306271-84-9 (benzyl 3-(4-cyanophenoxy)azetidine-1-carboxylate)

• Product Name: benzyl 3-(4-cyanophenoxy)azetidine-1-carboxylate
• CAS No: 2306271-84-9
• MF: C₁₈H₁₆N₂O₃
• MW: 308.331244468689
• CID: 5631458
• PubChem ID: 155892956
• Update Time: 2025-06-20

benzyl 3-(4-cyanophenoxy)azetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-28291834
• Benzyl 3-(4-cyanophenoxy)azetidine-1-carboxylate
• 2306271-84-9
• 1-Azetidinecarboxylic acid, 3-(4-cyanophenoxy)-, phenylmethyl ester
• benzyl 3-(4-cyanophenoxy)azetidine-1-carboxylate

• Inchi： 1S/C18H16N2O3/c19-10-14-6-8-16(9-7-14)23-17-11-20(12-17)18(21)22-13-15-4-2-1-3-5-15/h1-9,17H,11-13H2
• InChI Key： SMTSUKDMVAINFL-UHFFFAOYSA-N
• SMILES： N1(C(OCC2=CC=CC=C2)=O)CC(OC2=CC=C(C#N)C=C2)C1

Computed Properties

• Exact Mass: 308.11609238g/mol
• Monoisotopic Mass: 308.11609238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 438
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 62.6Ų

Experimental Properties

• Density: 1.28±0.1 g/cm3(Predicted)
• Boiling Point: 499.9±45.0 °C(Predicted)
• pka: -3.32±0.40(Predicted)

Additional information on benzyl 3-(4-cyanophenoxy)azetidine-1-carboxylate

Professional Introduction to Benzyl 3-(4-cyanophenoxy)azetidine-1-carboxylate (CAS No: 2306271-84-9)

Benzyl 3-(4-cyanophenoxy)azetidine-1-carboxylate, a compound with the chemical identifier CAS No: 2306271-84-9, represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of both benzyl and 4-cyanophenoxy groups in its molecular framework suggests a unique set of chemical properties that make it a promising candidate for further exploration.

The core structure of Benzyl 3-(4-cyanophenoxy)azetidine-1-carboxylate consists of an azetidine ring substituted with a benzyloxy group at the third position and a 4-cyanophenoxyl group at the fourth position. This arrangement contributes to its distinct reactivity and binding affinity, which are critical factors in drug design. The azetidine ring, a six-membered heterocyclic compound, is known for its flexibility and ability to interact with biological targets in a manner that is both specific and potent.

In recent years, there has been a surge in research focused on heterocyclic compounds due to their diverse pharmacological activities. Among these, azetidine derivatives have shown particular promise in the development of novel therapeutic agents. The incorporation of functional groups such as the benzyl and 4-cyanophenoxy moieties enhances the compound's pharmacokinetic properties, making it more suitable for clinical applications. This has led to increased interest in synthesizing and studying compounds like Benzyl 3-(4-cyanophenoxy)azetidine-1-carboxylate.

The benzyl group in Benzyl 3-(4-cyanophenoxy)azetidine-1-carboxylate plays a crucial role in modulating the compound's solubility and metabolic stability. Benzyl derivatives are commonly used in pharmaceuticals due to their ability to enhance bioavailability and reduce toxicity. Additionally, the presence of the benzyl group facilitates further chemical modifications, allowing researchers to fine-tune the compound's properties for specific therapeutic needs.

The 4-cyanophenoxy group introduces a cyano functionality, which is known to enhance binding interactions with biological targets. This group is particularly interesting because it can participate in hydrogen bonding and hydrophobic interactions, both of which are essential for effective drug-receptor binding. The cyano group also contributes to the compound's electronic properties, influencing its reactivity and potential pharmacological effects.

Recent studies have highlighted the importance of azetidine derivatives in addressing various therapeutic challenges. For instance, research has demonstrated that azetidine-based compounds can exhibit anti-inflammatory, antiviral, and anticancer properties. These findings have spurred further investigation into the potential of Benzyl 3-(4-cyanophenoxy)azetidine-1-carboxylate as a lead compound for drug development.

The synthesis of Benzyl 3-(4-cyanophenoxy)azetidine-1-carboxylate involves multi-step organic reactions that require precise control over reaction conditions. The process typically begins with the preparation of an azetidine intermediate, which is then functionalized with the benzyl and 4-cyanophenoxy groups. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions are often employed to ensure high yields and purity.

In terms of pharmacological activity, preliminary studies suggest that Benzyl 3-(4-cyanophenoxy)azetidine-1-carboxylate may exhibit inhibitory effects on certain enzymes and receptors relevant to human health. These findings are particularly exciting because they open up new avenues for developing treatments against various diseases. Further preclinical studies are necessary to fully elucidate its mechanism of action and therapeutic potential.

The development of new pharmaceutical agents relies heavily on the availability of high-quality starting materials like Benzyl 3-(4-cyanophenoxy)azetidine-1-carboxylate. As such, manufacturers specializing in fine chemicals play a critical role in supporting drug discovery efforts. These companies must adhere to stringent quality control measures to ensure that their products meet the exacting standards required for pharmaceutical applications.

Looking ahead, the continued exploration of Benzyl 3-(4-cyanophenoxy)azetidine-1-carboxylate holds great promise for advancing our understanding of heterocyclic chemistry and its applications in medicine. With ongoing research aimed at optimizing its properties and exploring new therapeutic uses, this compound is poised to make significant contributions to the field of pharmaceutical science.